N-[5-({[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-2-(N-methylmethanesulfonamido)acetamide

• IUPAC Name: 2-[methyl(methylsulfonyl)amino]-N-[5-[2-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]acetamide
• InChI: InChI=1S/C11H15N7O4S4/c1-6-14-15-9(24-6)13-8(20)5-23-11-17-16-10(25-11)12-7(19)4-18(2)26(3,21)22/h4-5H2,1-3H3,(H,12,16,19)(H,13,15,20)
• InChI Key: WPKZVMAHTANMFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)CSC2=NN=C(S2)NC(=O)CN(C)S(=O)(=O)C
• Molecular Formula: C11H15N7O4S4
• Molecular Weight: 437.6 g/mol

Description

N-[5-({[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-2-(N-methylmethanesulfonamido)acetamide is a useful research compound. Its molecular formula is C11H15N7O4S4 and its molecular weight is 437.53. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Enzyme Inhibition

• Sulfonamides, including derivatives similar to the specified compound, have been extensively studied for their inhibitory effects on carbonic anhydrases, which are enzymes involved in many physiological processes. The inhibition of these enzymes has potential therapeutic applications in conditions like glaucoma, epilepsy, and certain types of tumors (Turkmen et al., 2005). In particular, the modification of sulfonamides to target the tumor-associated carbonic anhydrase IX has been pursued as a strategy for the development of anticancer agents (Ilies et al., 2003).

Antimicrobial and Antifungal Activities

• The structural analogs of the compound have shown promising antimicrobial and antifungal activities. Studies have synthesized and evaluated various derivatives for their effects against bacterial and fungal strains, revealing potential for the development of new antimicrobial agents. For instance, derivatives of thiadiazole sulfonamides have demonstrated sensitivity to both Gram-positive and Gram-negative bacteria, as well as antifungal activity against Candida albicans (Sych et al., 2019).

Synthesis and Characterization

• The synthesis and pharmacological evaluation of derivatives bearing sulfonamide scaffolds have been a focus to enhance drug-like properties, such as solubility and potency. For example, research on bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide analogs as glutaminase inhibitors highlights the synthesis approach for improving aqueous solubility while retaining biological activity, which is crucial for developing therapeutic agents (Shukla et al., 2012).